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Introduction to Nafamostat Mesylate

Nafamostat mesylate is a synthetic serine protease inhibitor recognized for its potent anticoagulant activity

and very short half-life of approximately 5 to 8 minutes [1] [2]. It acts by inhibiting key enzymes in the

coagulation cascade, including factors XIIa, Xa, and thrombin, without relying on antithrombin III [1]. It

is also cleared by hemodialysis itself [3]. These properties make it particularly suitable for hemodialysis

patients with active bleeding, a high bleeding tendency, or those in a perioperative state, where conventional

anticoagulants like heparin are contraindicated [1] [2].

Mechanism of Action

The anticoagulant effect of Nafamostat mesylate is multifaceted. The flowchart below illustrates its

pathway and key actions in the bloodstream.
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Diagram 1: Mechanism of action and pharmacokinetics of Nafamostat mesylate.

Dosing and Administration Protocol

A one-size-fits-all dosing strategy is not recommended. The following workflow outlines a patient-specific

approach for initiating and adjusting Nafamostat mesylate.
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Diagram 2: Clinical workflow for patient-specific dosing and adjustment of Nafamostat mesylate.

The initial and adjusted dosing should be guided by a structured protocol and predictive factors, as

summarized in the tables below.

Table 1: Protocol for Dose Initiation and Adjustment [2]

Parameter Protocol Detail

Initial Dosing 20-40 mg/h, infused continuously into the arterial line. Common institutional
starting doses are 12.5 mg/h, 25 mg/h, or 37.5 mg/h.
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Parameter Protocol Detail

Solution
Preparation

Dissolved in 5% glucose injection.

Dose
Adjustment

Based on visual clotting score and bleeding events at the end of each dialysis
session.

Dose Increase Increase by 12.5 mg/h if excessive clotting is observed in the circuit.

Dose Decrease Decrease by 12.5 mg/h if bleeding is observed.

Table 2: Key Predictors for Nafamostat Dose in a Predictive Model [2] A 2025 study developed a model

to predict the optimal dose, identifying the following key features:

Predictor Variable Effect on Nafamostat Dose Coefficient (95% CI) P-value

Oral Anticoagulant Use Lower Dose -14.20 (-18.28 to -10.12) < 0.001

Age Lower Dose -0.13 (-0.19 to -0.08) < 0.001

Dry Body Weight Higher Dose 0.15 (0.09 to 0.22) < 0.001

Hemoglobin Level Higher Dose 1.13 (0.51 to 1.76) < 0.001

Efficacy and Safety Data

Clinical studies directly compare Nafamostat mesylate against other regional anticoagulants like citrate.

Table 3: Comparison of Nafamostat Mesylate vs. Regional Citrate Anticoagulation [3] This 2025

retrospective single-center study compared 651 hemodialysis sessions (362 with NM, 289 with citrate).
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Outcome Measure
Nafamostat
Mesylate

Citrate Anticoagulation
P-value / Odds Ratio
(OR)

Premature dialysis due to
clotting

0.84% 5.19% P = 0.001

Risk of major clotting Reference (Lower) OR: 0.063 (CI: 0.008-

0.475)

P = 0.007

Major bleeding events No increase No increase Not Significant

Practical Implementation Notes

Filter Longevity: Studies have shown that Nafamostat mesylate can extend the lifespan of
hemodialysis filters [1]. One study in continuous veno-venous hemodialysis (CVVHD) reported a

median filter survival of 21.8 hours without major bleeding complications [4].
Adverse Reactions: While generally well-tolerated in the studied populations, potential adverse

reactions can include allergic reactions, nausea, and vomiting [1] [2]. Hyperkalemia and hyponatremia
were not reported as common issues [1].

Economic Considerations: In some regions, such as China, Nafamostat mesylate is included in
national medical insurance catalogs, making it a more cost-effective option compared to citrate, which

may need to be purchased out-of-pocket [3].

Conclusion

Nafamostat mesylate is a valuable and effective anticoagulant for hemodialysis patients at high risk of

bleeding. Its short half-life and regional effect provide a superior safety profile by minimizing systemic

anticoagulation. Recent evidence suggests it may offer better efficacy in preventing circuit clotting

compared to regional citrate [3], and the development of predictive dosing models promises more

personalized and effective therapy in the future [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s536592?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11252668/
https://go.drugbank.com/articles/A19224
https://pmc.ncbi.nlm.nih.gov/articles/PMC11252668/
https://bmcnephrol.biomedcentral.com/articles/10.1186/s12882-025-04520-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC11252668/
https://www.smolecule.com/products/s536592?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11849013/
https://www.smolecule.com/products/s536592?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11849013/
https://bmcnephrol.biomedcentral.com/articles/10.1186/s12882-025-04520-6
https://www.smolecule.com/products/s536592?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s536592?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. has advantages as an Nafamostat for... mesylate anticoagulant [pmc.ncbi.nlm.nih.gov]

2. Development of a predictive model for nafamostat dosing in... mesylate

[bmcnephrol.biomedcentral.com]

3. versus regional citrate Nafamostat for... mesylate anticoagulation [pmc.ncbi.nlm.nih.gov]

4. mesilate as an Nafamostat during... | DrugBank Online anticoagulant [go.drugbank.com]

To cite this document: Smolecule. [Nafamostat mesylate hemodialysis anticoagulation protocol].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b536592#nafamostat-mesylate-hemodialysis-anticoagulation-

protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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